Cas no 1482192-75-5 ({1-(4-bromophenyl)sulfanylcyclopropyl}methanamine)

• Product Name: {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine
• CAS No: 1482192-75-5
• MF: C₁₀H₁₂BrNS
• MW: 258.177980422974
• CID: 4601768
• PubChem ID: 66037788
• Update Time: 2025-07-22

{1-(4-bromophenyl)sulfanylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromophenyl)sulfanylcyclopropyl]methanamine
• {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine

• Inchi： 1S/C10H12BrNS/c11-8-1-3-9(4-2-8)13-10(7-12)5-6-10/h1-4H,5-7,12H2
• InChI Key： DSYUDWWTYFPDSK-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=C(Br)C=C2)(CN)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine

Comprehensive Overview of {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine (CAS No. 1482192-75-5)

The compound {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine (CAS No. 1482192-75-5) is a specialized organic molecule featuring a unique combination of a cyclopropyl ring, a sulfanyl linker, and a bromophenyl group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 4-bromophenyl moiety enhances its reactivity in cross-coupling reactions, a topic highly searched in modern synthetic chemistry forums. Researchers often explore its potential in designing novel enzyme inhibitors or ligands for drug discovery, aligning with trending queries like "innovative amine derivatives in medicinal chemistry."

In recent years, the demand for cyclopropyl-containing compounds has surged due to their metabolic stability and bioactivity. The methanamine functional group in this compound further broadens its utility, as amines are pivotal in forming hydrogen bonds—a key factor in molecular recognition. SEO-optimized terms such as "role of sulfanyl bridges in drug design" or "bromophenyl derivatives in catalysis" reflect current user interests. Notably, this compound’s CAS No. 1482192-75-5 is frequently cited in patent literature, emphasizing its relevance in proprietary research.

From a synthetic perspective, {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine serves as a versatile building block. Its bromine atom enables participation in Suzuki-Miyaura couplings, a reaction widely discussed in academic and industrial circles. Laboratories focusing on high-throughput screening often prioritize such compounds due to their modularity. Online searches for "amine-functionalized cyclopropane synthesis" or "bromophenyl-thioether applications" highlight its interdisciplinary appeal. Moreover, its stability under physiological conditions makes it a candidate for probe molecule development in biochemical assays.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling of brominated compounds is advised to prevent unnecessary exposure. Queries like "green chemistry approaches for bromophenyl derivatives" resonate with eco-conscious researchers. The compound’s logP and solubility profiles, often searched as "amine solubility in organic solvents," further guide its application in formulation studies. Regulatory-compliant storage and disposal methods are recommended to align with global chemical safety standards.

In conclusion, {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine (CAS No. 1482192-75-5) exemplifies the intersection of structural ingenuity and practical utility. Its relevance to drug discovery, catalysis, and material science ensures sustained interest. By addressing trending search terms like "cyclopropylamine derivatives in 2024" or "sulfanyl linker applications," this overview bridges scientific rigor with user-centric readability, fostering both academic and industrial engagement.